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Compound of Interest

Compound Name: m-PEG21-OH

Cat. No.: B11931287

The covalent attachment of polyethylene glycol (PEG) chains to therapeutic proteins, a process
known as PEGylation, is a widely adopted strategy to enhance their pharmacokinetic and
pharmacodynamic properties. This modification can lead to improved solubility, increased
serum half-life, and reduced immunogenicity. However, the inherent heterogeneity of the
PEGylation reaction presents a significant analytical challenge, necessitating robust methods
to accurately assess the purity of the final product. High-Performance Liquid Chromatography
(HPLC) stands as a cornerstone technique for the characterization and quality control of
PEGylated proteins.

This guide provides a comparative overview of the most commonly employed HPLC methods
for purity assessment of PEGylated proteins: Size-Exclusion Chromatography (SEC-HPLC),
Reversed-Phase Chromatography (RP-HPLC), lon-Exchange Chromatography (IEX-HPLC),
and Hydrophobic Interaction Chromatography (HIC-HPLC). We will delve into the principles of
each technique, present comparative data in structured tables, and provide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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